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Compound of Interest |

Compound Name: Ethyl[2-(thiophen-2-yl)ethyllamine
CAS No.: 753413-40-0
Cat. No.: B2379655

Get Quote

A Note on the Topic: This technical guide focuses on the chemical compound 2-
Thiopheneethylamine (CAS Number: 30433-91-1). The initial request for "N-ethyl-2-
thiopheneethylamine" did not yield a specific, well-documented CAS number or a significant
body of scientific literature for the N-ethylated derivative. It is likely that the intended compound
of interest was the more common and extensively studied parent amine, 2-
thiopheneethylamine. This guide provides a comprehensive overview of this important chemical
intermediate.

Introduction

2-Thiopheneethylamine, also known as 2-(2-thienyl)ethylamine, is a heterocyclic aromatic
amine that serves as a crucial building block in organic synthesis.[1] Its structure, featuring a
reactive primary amine appended to a thiophene ring, makes it a versatile precursor for a wide
range of more complex molecules. This guide provides an in-depth exploration of its chemical
and physical properties, synthesis methodologies, analytical characterization, and key
applications, particularly in the realm of pharmaceutical research and development.
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Chemical and Physical Properties

2-Thiopheneethylamine is typically a colorless to yellow liquid.[2][3] It is sensitive to air and
should be stored under an inert atmosphere to prevent degradation.[2]

Property Value Source(s)
CAS Number 30433-91-1 [2][3]
Molecular Formula C6HONS [2][3]
Molecular Weight 127.21 g/mol [2][3]
Boiling Point 200-201 °C at 750 mmHg [2][3]
Density 1.087 g/mL at 25 °C [2][3]
Refractive Index (n20/D) 1.551 [2][3]

Flash Point 190 °F (88 °C) [2]
Solubility Soluble in DMSO and 2]

Methanol

Synthesis Methodologies

Several synthetic routes to 2-thiopheneethylamine have been reported, with varying
complexities and yields. A common and illustrative pathway involves the transformation of a
suitable thiophene derivative. One such method begins with the bromination of thiophene,
followed by a Grignard reaction and subsequent steps to introduce the ethylamine side chain.

[4]115]

lllustrative Synthesis Workflow
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Caption: A generalized synthetic pathway for 2-thiopheneethylamine.

Detailed Experimental Protocol: A Representative
Synthesis

The following protocol is a generalized representation based on common synthetic
transformations. Researchers should consult specific literature for optimized conditions and
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safety procedures.[4][5][6]

Bromination of Thiophene: To a solution of thiophene in a suitable solvent (e.g., glacial acetic
acid), a brominating agent such as N-bromosuccinimide (NBS) is added portion-wise at a
controlled low temperature.[5] The reaction is monitored by TLC or GC until completion. An
agueous workup followed by distillation under reduced pressure yields 2-bromothiophene.[5]

Formation of the Grignard Reagent: In an oven-dried flask under an inert atmosphere (e.g.,
nitrogen or argon), magnesium turnings are suspended in anhydrous diethyl ether or THF.[4]
A small amount of 2-bromothiophene is added to initiate the reaction, which is then followed
by the dropwise addition of the remaining 2-bromothiophene. The reaction mixture is typically
refluxed to ensure complete formation of 2-thienylmagnesium bromide.[4]

Reaction with Ethylene Oxide: The freshly prepared Grignard reagent is cooled in an ice
bath, and ethylene oxide is bubbled through the solution or added as a condensed liquid.[4]
This reaction is highly exothermic and requires careful temperature control.

Acidic Workup and Isolation of 2-Thiophene Ethanol: Upon completion, the reaction is
guenched by the slow addition of a saturated aqueous solution of ammonium chloride or a
dilute acid. The organic layer is separated, and the aqueous layer is extracted with a suitable
organic solvent. The combined organic extracts are dried over an anhydrous salt (e.g.,
MgSO4 or Na2S04), filtered, and the solvent is removed under reduced pressure to yield
crude 2-thiophene ethanol, which can be purified by distillation.[4]

Conversion to 2-Thiopheneethylamine: The 2-thiophene ethanol can be converted to the final
product through various methods, such as conversion to an intermediate tosylate or
mesylate followed by reaction with ammonia or a protected ammonia equivalent and
subsequent deprotection.

Applications in Research and Drug Development

The unique structure of 2-thiopheneethylamine makes it a valuable intermediate in the
synthesis of various biologically active compounds.

o Pharmaceutical Intermediates: It is a key precursor in the synthesis of several
pharmaceutical agents. For instance, it is used in the preparation of certain antithrombotic
drugs.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://patents.google.com/patent/CN101885720A/en
https://eureka.patsnap.com/patent-CN101885720B
https://patents.google.com/patent/CN101885720B/en
https://eureka.patsnap.com/patent-CN101885720B
https://eureka.patsnap.com/patent-CN101885720B
https://patents.google.com/patent/CN101885720A/en
https://patents.google.com/patent/CN101885720A/en
https://patents.google.com/patent/CN101885720A/en
https://patents.google.com/patent/CN101885720A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2379655?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Agrochemicals: The thiophene moiety is present in some classes of agrochemicals, and 2-
thiopheneethylamine can serve as a building block for novel pesticides and herbicides.

o Materials Science: The amine group allows for the functionalization of surfaces and
polymers. For example, it has been used to modify multi-walled carbon nanotubes.[2]

Safety and Handling

2-Thiopheneethylamine is a hazardous substance and should be handled with appropriate
safety precautions in a well-ventilated fume hood.[2][7]

Hazards: It is harmful if swallowed, in contact with skin, or if inhaled. It can cause severe skin
burns and eye damage.[7]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
a face shield.[7]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 15
minutes and seek medical attention.[7] For skin contact, wash off immediately with soap and
plenty of water.[7] If inhaled, move the person to fresh air.[7]

o Storage: Keep in a tightly closed container in a dry, cool, and well-ventilated place.[7] It is
recommended to store it under an inert atmosphere due to its air sensitivity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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